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Compound of Interest

Compound Name: AF568 alkyne, 5-isomer

Cat. No.: B15498014 Get Quote

An In-Depth Technical Guide to the 5-Isomer of AF568 Alkyne for Researchers and Drug

Development Professionals

Introduction
The 5-isomer of AF568 alkyne is a fluorescent probe that belongs to the Alexa Fluor family of

dyes, known for their exceptional brightness and photostability.[1][2] This technical guide

provides a comprehensive overview of the 5-isomer of AF568 alkyne, including its

physicochemical properties, detailed experimental protocols for its application in bioorthogonal

chemistry, and its utility in advanced imaging techniques. This document is intended for

researchers, scientists, and professionals in the field of drug development who are looking to

leverage the capabilities of this versatile fluorophore in their work.

Core Properties of AF568 Alkyne (5-Isomer)
AF568 alkyne is a valuable tool for fluorescently labeling biomolecules due to its excellent

photochemical stability and bright fluorescence.[2][3] It is water-soluble and its fluorescence is

insensitive to pH changes between 4 and 10.[2][3] These properties make it suitable for a wide

range of biological applications under mild reaction conditions.[2]

Physicochemical and Spectroscopic Data
The quantitative data for the 5-isomer of AF568 alkyne are summarized in the tables below for

easy reference and comparison.
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Property Value Reference

Molecular Weight 807.97 g/mol [1][2]

Appearance Violet powder [1][2]

Solubility
Good in water, DMF, and

DMSO
[1][3]

Purity
≥95% (determined by ¹H NMR

and HPLC-MS)
[1][2]

Storage Conditions

Store at -20°C in the dark,

desiccated. Can be

transported at room

temperature for up to 3 weeks.

[4][5]

Spectroscopic Property Value Reference

Excitation Maximum (λex) 572 nm [1][3]

Emission Maximum (λem) 598 nm [1][3]

Molar Extinction Coefficient (ε) 94,238 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.912 [1]

Bioorthogonal Labeling with AF568 Alkyne (5-
Isomer) via Click Chemistry
AF568 alkyne (5-isomer) is primarily utilized in copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of click chemistry. This reaction enables the specific and efficient

covalent labeling of azide-modified biomolecules with the AF568 fluorophore. The alkyne group

on the dye reacts with an azide group on a target molecule to form a stable triazole linkage.
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General Principle of Bioorthogonal Labeling

Cellular Environment

Target Biomolecule
(e.g., protein, nucleic acid) Azide-Modified Biomolecule

Metabolic or
Chemical Incorporation

of Azide
Fluorescently Labeled Biomolecule

  CuAAC Click Reaction
(Copper(I) Catalyst)

AF568 Alkyne
(5-isomer)
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Protein Labeling Workflow

Start

Prepare Stock Solutions
(AF568 Alkyne, CuSO4, THPTA, Ascorbate)

Combine Azide-Protein,
Buffer, and AF568 Alkyne

Add Premixed
CuSO4/THPTA

Add Sodium Ascorbate
to Initiate Reaction

Incubate 1-2 hours
at Room Temperature
(Protect from Light)

Purify Labeled Protein
(Desalting Column or Dialysis)

End
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Cell Labeling for Microscopy

Start: Azide-Modified
Cells on Coverslip

Fix Cells
(e.g., 4% PFA)

Permeabilize Cells
(e.g., 0.1% Triton X-100)

Prepare Click Reaction Cocktail
(AF568 Alkyne, Catalyst)

Incubate with Cocktail
(30-60 min, RT, Dark)

Wash Cells

Mount Coverslip
(with DAPI, optional)

Fluorescence Microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15498014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

